Cas no 851412-41-4 (2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 851412-41-4
• MF: C₁₇H₁₅FN₂OS
• MW: 314.377206087112
• CID: 6618301
• PubChem ID: 5110350
• Update Time: 2023-11-21

2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• 2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
• CHEMBL1539578
• AKOS024587785
• 851412-41-4
• F0616-0130
• 2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
• SMR000319905
• MLS000419205
• SR-01000007743
• SR-01000007743-1
• HMS2675J06
• 2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

• Inchi： 1S/C17H15FN2OS/c18-13-5-3-4-12(8-13)9-20-10-16(22-11-17(19)21)14-6-1-2-7-15(14)20/h1-8,10H,9,11H2,(H2,19,21)
• InChI Key： UYHIYXOXHOUVEA-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=CN(CC2C=CC=C(C=2)F)C2C=CC=CC=21

Computed Properties

• Exact Mass: 314.08891244g/mol
• Monoisotopic Mass: 314.08891244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.3Ų